Cas no 2138987-56-9 (2-amino-3-(5-methylpyrimidin-2-yl)propanamide)

• Product Name: 2-amino-3-(5-methylpyrimidin-2-yl)propanamide
• CAS No: 2138987-56-9
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 6154792
• PubChem ID: 165508873
• Update Time: 2025-05-20

2-amino-3-(5-methylpyrimidin-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-methylpyrimidin-2-yl)propanamide
• 2138987-56-9
• EN300-1297621

• Inchi： 1S/C8H12N4O/c1-5-3-11-7(12-4-5)2-6(9)8(10)13/h3-4,6H,2,9H2,1H3,(H2,10,13)
• InChI Key： IMUGOKUYPLSYPU-UHFFFAOYSA-N
• SMILES： O=C(C(CC1N=CC(C)=CN=1)N)N

Computed Properties

• Exact Mass: 180.10111102g/mol
• Monoisotopic Mass: 180.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 94.9Ų

Additional information on 2-amino-3-(5-methylpyrimidin-2-yl)propanamide

Introduction to 2-amino-3-(5-methylpyrimidin-2-yl)propanamide (CAS No. 2138987-56-9)

2-amino-3-(5-methylpyrimidin-2-yl)propanamide, with the CAS number 2138987-56-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a pyrimidine ring, and a methyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-amino-3-(5-methylpyrimidin-2-yl)propanamide consists of a central propanamide backbone with an amino group attached to the second carbon atom and a 5-methylpyrimidine moiety attached to the third carbon atom. The presence of the pyrimidine ring, which is a common motif in many biologically active molecules, suggests that this compound may exhibit interactions with various biological targets, such as enzymes, receptors, and nucleic acids.

Recent studies have explored the potential therapeutic applications of 2-amino-3-(5-methylpyrimidin-2-yl)propanamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-amino-3-(5-methylpyrimidin-2-yl)propanamide exhibits potent inhibitory activity against a key enzyme in the purine metabolism pathway. This finding has significant implications for the development of new treatments for metabolic disorders and related conditions.

In addition to its enzymatic inhibition properties, 2-amino-3-(5-methylpyrimidin-2-yl)propanamide has also been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively reduce inflammation in vitro by modulating the expression of pro-inflammatory cytokines. These findings suggest that 2-amino-3-(5-methylpyrimidin-2-yl)propanamide may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The pharmacokinetic properties of 2-amino-3-(5-methylpyrimidin-2-yl)propanamide have also been studied to assess its suitability as a drug candidate. A preclinical study published in the European Journal of Pharmaceutical Sciences reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound was found to have good oral bioavailability and a reasonable half-life, making it a promising candidate for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-amino-3-(5-methylpyrimidin-2-yl)propanamide. Early-phase trials have shown promising results, with no significant adverse effects observed at therapeutic doses. These trials are expected to provide more comprehensive data on the compound's safety profile and potential therapeutic benefits.

Beyond its direct therapeutic applications, 2-amino-3-(5-methylpyrimidin-2-yl)propanamide has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it a valuable tool for understanding complex biological processes and identifying new drug targets. For example, researchers at Harvard University have used this compound to investigate the role of specific enzymes in cellular signaling pathways, leading to new insights into disease mechanisms.

In conclusion, 2-amino-3-(5-methylpyrimidin-2-yl)propanamide (CAS No. 2138987-56-9) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.